Cas no 101769-04-4 (3-(benzenesulfonyl)pyrrolidine)

3-(benzenesulfonyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Phenylsulfonyl)pyrrolidine
- (3S)-3-(BENZENESULFONYL)PYRROLIDINE
- 3-(BENZENESULFONYL)PYRROLIDINE
- 5,6-DIMETHOXY-2-(DI-N-PROPYLAMINO)INDANMALEATE
- A16288
- EN300-241652
- P10209
- BP-11665
- SB20837
- AS-50435
- AKOS015855733
- LHGKEGUGTRSIKW-UHFFFAOYSA-N
- 101769-04-4
- PYRROLIDINE, 3-(PHENYLSULFONYL)-
- FT-0651342
- DTXSID20906616
- SCHEMBL336837
- CS-0054829
- PB30332
- FT-0770513
- PB33997
- INTRCHM-BB E8155
- ALBB-026601
- DB-058668
- DB-062537
- pyrrolidine, 3-(phenylsulfonyl)-, hydrochloride
- 3-(benzenesulfonyl)pyrrolidine
-
- MDL: MFCD01862543
- Inchi: InChI=1S/C10H13NO2S/c12-14(13,10-6-7-11-8-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
- InChI Key: LHGKEGUGTRSIKW-UHFFFAOYSA-N
- SMILES: O=S(=O)(C1CCNC1)C1=CC=CC=C1
Computed Properties
- Exact Mass: 211.06700
- Monoisotopic Mass: 211.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 54.6Ų
- Surface Charge: 0
Experimental Properties
- PSA: 54.55000
- LogP: 2.23180
3-(benzenesulfonyl)pyrrolidine Security Information
- Storage Condition:Sealed in dry,2-8°C
3-(benzenesulfonyl)pyrrolidine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(benzenesulfonyl)pyrrolidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-241652-0.5g |
3-(benzenesulfonyl)pyrrolidine |
101769-04-4 | 95% | 0.5g |
$96.0 | 2024-06-19 | |
Enamine | EN300-241652-10.0g |
3-(benzenesulfonyl)pyrrolidine |
101769-04-4 | 95% | 10.0g |
$586.0 | 2024-06-19 | |
Chemenu | CM133692-1g |
3-(phenylsulfonyl)pyrrolidine |
101769-04-4 | 95% | 1g |
$253 | 2023-03-07 | |
TRC | B481520-10mg |
3-(Phenylsulfonyl)pyrrolidine |
101769-04-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
TRC | B481520-50mg |
3-(Phenylsulfonyl)pyrrolidine |
101769-04-4 | 50mg |
$ 115.00 | 2022-06-07 | ||
Enamine | EN300-241652-5.0g |
3-(benzenesulfonyl)pyrrolidine |
101769-04-4 | 95% | 5.0g |
$316.0 | 2024-06-19 | |
Enamine | EN300-241652-0.25g |
3-(benzenesulfonyl)pyrrolidine |
101769-04-4 | 95% | 0.25g |
$91.0 | 2024-06-19 | |
Enamine | EN300-241652-1g |
3-(benzenesulfonyl)pyrrolidine |
101769-04-4 | 1g |
$105.0 | 2023-09-15 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121470-500mg |
3-(benzenesulfonyl)pyrrolidine |
101769-04-4 | 95% | 500mg |
¥983.0 | 2024-04-26 | |
eNovation Chemicals LLC | Y1096962-1g |
3-(benzenesulfonyl)pyrrolidine |
101769-04-4 | 97% | 1g |
$250 | 2025-02-25 |
3-(benzenesulfonyl)pyrrolidine Related Literature
-
Ting-Ting Wang,Fu-Xiang Wang,Fu-Lai Yang,Shi-Kai Tian Chem. Commun. 2014 50 3802
Additional information on 3-(benzenesulfonyl)pyrrolidine
Comprehensive Overview of 3-(Benzenesulfonyl)pyrrolidine (CAS No. 101769-04-4): Properties, Applications, and Industry Insights
3-(Benzenesulfonyl)pyrrolidine (CAS No. 101769-04-4) is a specialized organic compound with a unique molecular structure, combining a pyrrolidine ring and a benzenesulfonyl group. This combination grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals frequently search for "3-(benzenesulfonyl)pyrrolidine synthesis," "CAS 101769-04-4 applications," and "benzenesulfonyl derivatives uses," reflecting its growing relevance in synthetic chemistry.
The compound's pyrrolidine scaffold is a common motif in bioactive molecules, contributing to its potential in drug discovery. Recent trends highlight its role in designing enzyme inhibitors and receptor modulators, addressing demands for "targeted therapeutic agents" and "small molecule drug candidates." Its benzenesulfonyl moiety enhances stability and binding affinity, a feature often explored in "structure-activity relationship (SAR) studies."
In material science, 3-(benzenesulfonyl)pyrrolidine serves as a precursor for advanced polymers and coatings. Queries like "high-performance polymer additives" and "sulfonated compounds in materials" align with its utility in improving thermal resistance and solubility. The compound's compatibility with green chemistry principles also attracts interest, as industries seek "eco-friendly synthetic routes" and "sustainable chemical intermediates."
Analytical methods for characterizing CAS 101769-04-4, such as HPLC and NMR, are critical for quality control. Searches for "pyrrolidine derivative analysis" and "benzenesulfonyl compound purity" underscore the need for precise quantification. Regulatory compliance, including "REACH certification" and "GMP standards," further drives its adoption in regulated sectors.
Future prospects for 3-(benzenesulfonyl)pyrrolidine include innovations in "catalysis" and "bioconjugation techniques," areas gaining traction in academic and industrial R&D. Its versatility ensures continued relevance, bridging gaps between "organic synthesis" and "applied chemistry."
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